3-(Furan-2-yl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(furan-2-yl)-1H-pyridin-2-one
• InChI: InChI=1S/C9H7NO2/c11-9-7(3-1-5-10-9)8-4-2-6-12-8/h1-6H,(H,10,11)
• InChI Key: UQIPGMMNAHXSKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC=CO2
• Molecular Formula: C9H7NO2
• DSSTOX Substance ID: DTXSID00434442
• Molecular Weight: 161.16 g/mol
• CAS RN: 30236-47-6

Description

3-(Furan-2-yl)-2-hydroxypyridine, or 3-F2HP, is a small organic molecule with potential applications in the field of scientific research. It is a heterocyclic compound, containing both an oxygen atom and a nitrogen atom in its structure. 3-F2HP has been found to be a useful tool in a variety of laboratory experiments, due to its high purity and stability.

Scientific Research Applications

3-F2HP has been found to be a useful tool in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a starting material for the synthesis of other organic compounds, and as a catalyst in a variety of reactions. Additionally, 3-F2HP has been found to be useful in the study of the structure and function of proteins, as it can be used to study the binding of other molecules to proteins.

Mechanism of Action

The mechanism of action of 3-F2HP is not yet fully understood. However, it is believed that the molecule may act as a ligand, binding to specific sites on proteins and thereby modulating their activity. Additionally, 3-F2HP has been found to be a useful tool in the study of enzyme reactions, as it can be used to study the binding of other molecules to enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-F2HP are not yet fully understood. However, it has been observed that 3-F2HP can act as an inhibitor of certain enzymes, such as the enzyme acetylcholinesterase. Additionally, 3-F2HP has been found to be a useful tool in the study of the structure and function of proteins, as it can be used to study the binding of other molecules to proteins.

Advantages and Limitations for Lab Experiments

3-F2HP has several advantages for use in laboratory experiments. It is a relatively stable molecule, with a high purity of 95%. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to the use of 3-F2HP. It is a relatively small molecule, and thus may not be suitable for use in some experiments. Additionally, the mechanism of action of 3-F2HP is not yet fully understood, and further research is needed to fully understand its effects.

Future Directions

The potential applications of 3-F2HP in scientific research are vast. Further research is needed to better understand its mechanism of action, and to explore its potential applications in the study of enzyme reactions and protein structure and function. Additionally, further research is needed to explore the potential of 3-F2HP as a tool for drug discovery and development. Finally, research is needed to explore the potential of 3-F2HP as a tool for the synthesis of other organic compounds.

Synthesis Methods

3-F2HP is synthesized through a process known as the Knoevenagel condensation reaction. In this reaction, a hydroxyl group is added to a furan ring by condensing it with an aldehyde or ketone. The reaction is catalyzed by an acid, such as p-toluenesulfonic acid. The reaction is typically carried out in a solvent, such as methanol or ethanol, at a temperature of 70-80°C. The reaction typically takes several hours to complete, and yields a product with a purity of 95%.